Cas no 1114656-92-6 (2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114656-92-6
• MF: C₂₃H₁₇ClFNO₅S
• MW: 473.90118765831
• CID: 5343552
• Update Time: 2025-10-22

2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[4-(3,4-dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-chlorophenyl)-[4-(3,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone
• STL095409
• (4-chlorophenyl)(4-(3,4-dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)methanone

• Inchi： 1S/C23H17ClFNO5S/c1-30-19-9-8-17(12-20(19)31-2)26-13-22(23(27)14-3-5-15(24)6-4-14)32(28,29)21-10-7-16(25)11-18(21)26/h3-13H,1-2H3
• InChI Key： LXYOGWIPYALBEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CN(C2C=CC(=C(C=2)OC)OC)C2C=C(C=CC=2S1(=O)=O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 823
• XLogP3: 4.8
• Topological Polar Surface Area: 81.3

Additional information on 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114656-92-6)

2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the benzothiazine class of heterocycles, which are known for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including a chlorobenzoyl moiety, dimethoxyphenyl substituents, and a fluoro group, contributes to its distinct chemical and biological characteristics. The CAS number 1114656-92-6 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research.

The synthesis of 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzothiazine core is typically constructed through cyclization reactions involving appropriate precursors. The introduction of the chlorobenzoyl group at the 2-position and the dimethoxyphenyl group at the 4-position further modifies the electronic and steric properties of the molecule. The fluoro substituent at the 6-position plays a crucial role in modulating metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione may interact with various enzymes and receptors involved in inflammatory pathways. Specifically, its structure is reminiscent of molecules that exhibit anti-inflammatory and analgesic effects. The chlorobenzoyl moiety is often associated with enhanced binding interactions due to its ability to form hydrogen bonds and hydrophobic interactions with biological targets.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments indicate that it may possess inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. Additionally, the dimethoxyphenyl group may contribute to antioxidant properties by stabilizing reactive oxygen species. The fluoro substituent has been shown to improve oral bioavailability by enhancing lipophilicity while maintaining metabolic stability.

The benzothiazine scaffold itself is well-documented for its role in drug development. Compounds derived from benzothiazine have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The unique combination of functional groups in 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione suggests that it may exhibit multiple pharmacological effects simultaneously. This polypharmacicity could be advantageous in developing combination therapies that target several disease pathways concurrently.

Current research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness for potential clinical trials. Green chemistry principles are being applied to minimize waste and hazardous byproducts during synthesis. Additionally, biocatalytic methods are being explored to enhance selectivity and yield in key reaction steps. These efforts aim to make the production of 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione more sustainable and environmentally friendly.

The potential of this compound as a lead molecule for drug discovery is further supported by its structural diversity compared to existing drugs on the market. This uniqueness reduces the likelihood of off-target effects and drug resistance development. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties in animal models. If these initial results are promising, human clinical trials could follow shortly thereafter.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione. These algorithms can analyze vast datasets to predict biological activity based on molecular structure alone. By leveraging such tools, researchers can prioritize compounds for experimental validation more efficiently than traditional methods alone would allow.

In conclusion,2-(4-chlorobenzoyl)-4-(3,4-dimethoxyphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114656-92-6) represents a promising candidate for further exploration in pharmaceutical research due to its complex structure and potential biological activities. Its unique combination of functional groups positions it as a versatile tool for developing novel therapeutics targeting inflammatory diseases among others areas where such compounds show promise . As synthetic methodologies advance along with computational capabilities ,the future looks bright for harnessing this molecule's full potential .